Cas no 115619-01-7 (4-(4-Ethylpiperazin-1-yl)aniline)

• Product Name: 4-(4-Ethylpiperazin-1-yl)aniline
• CAS No: 115619-01-7
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• MDL: MFCD00702246
• CID: 63173
• PubChem ID: 936738
• Update Time: 2025-10-28

4-(4-Ethylpiperazin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethylpiperazin-1-yl)phenylamine
• 4-(4-ethyl-1-piperazinyl)Benzenamine
• 4-(4-Ethylpiperazin-1-ly)aniline
• 4-(4-ethylpiperazin-1-yl)aniline
• 4-(4-Ethyl-Piperazin-1-yl)Phenylamine
• 4-(4-ETHYL-PIPERAZIN-1-YL)-PHENYLAMINE
• 4-(4-Ethylpiperazino)aniline
• EOS-60925
• AKOS B021943
• AKOS BB-8659
• ART-CHEM-BB B021943
• TIMTEC-BB SBB007132
• 4-(4-ethylpiperazino)phenylamine
• 4-(4-ethyl-1-piperazinyl)aniline
• 4-(4-ethylpiperazin-1-yl)benzenamine
• Benzenamine, 4-(4-ethyl-1-piperazinyl)-
• 4-(4-ethylpiperazinyl)phenylamine
• PubChem16662
• BAS 05914456
• Bionet2_000608
• Oprea1_616823
• KSC496G3P
• MLS000856383
• CHE
• 4-(4-ethylpiperazinyl)phenyl-amine
• BB 0245022
• SCHEMBL158007
• 115619-01-7
• VYU
• 4-(4-ethylpiperazine-1-yl)aniline
• KEPUOYACJXZYTQ-UHFFFAOYSA-N
• AKOS000103039
• 4-(4-Ethylpiperazin-1-yl)-aniline
• [4-(4-ethyl-1-piperazinyl)phenyl]amine
• MFCD00702246
• HMS1365L14
• BDBM625991
• CCG-202970
• SY007657
• Z57291376
• CL1611
• 5R-1532
• CHEMBL1370095
• BCP20614
• DTXSID30359078
• FT-0642817
• AC-23283
• AM20061063
• CS-W002669
• SMR000279328
• EN300-11760
• W-204851
• 4-(4-ethyl-piperazin-1-yl)-phenylamine, AldrichCPR
• HMS2682K17
• STK243956
• ALBB-016279
• 4-(4-Ethylpiperazin-1-yl)aniline

• MDL： MFCD00702246
• Inchi： 1S/C12H19N3/c1-2-14-7-9-15(10-8-14)12-5-3-11(13)4-6-12/h3-6H,2,7-10,13H2,1H3
• InChI Key： KEPUOYACJXZYTQ-UHFFFAOYSA-N
• SMILES： N1(CC)CCN(C2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 205.15800
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5
• XLogP3: 1.5

Experimental Properties

• Color/Form: Colorless to Yellow Solid
• Density: 1.065
• Melting Point: 76-78°C
• Boiling Point: 364.4℃ at 760 mmHg
• Flash Point: 364.4 °C at 760 mmHg
• Refractive Index: 1.574
• PSA: 32.50000
• LogP: 1.99480

4-(4-Ethylpiperazin-1-yl)aniline Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3259
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：Ⅲ
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-(4-Ethylpiperazin-1-yl)aniline

4-(4-Ethylpiperazin-1-yl)aniline (CAS No. 115619-01-7)

4-(4-Ethylpiperazin-1-yl)aniline, also known by its CAS registry number CAS 115619-01-7, is a chemical compound with significant applications in the field of organic synthesis and drug discovery. This compound belongs to the class of aromatic amines and contains a piperazine ring substituted with an ethyl group at the 4-position. The structure of this compound is characterized by an aniline moiety (a benzene ring with an amino group) attached to a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The presence of the ethyl group on the piperazine ring introduces steric and electronic effects that can influence the compound's reactivity and biological activity.

The synthesis of 4-(4-Ethylpiperazin-1-yl)aniline typically involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and possibly hydrogenation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the aniline-piperazine linkage with high precision.

In terms of physical properties, 4-(4-Ethylpiperazin-1-yl)aniline is a crystalline solid with a melting point of approximately 230°C. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, making it suitable for various laboratory applications. The compound exhibits UV absorption characteristics typical of aromatic amines, which can be useful in spectroscopic analysis and quality control.

The biological activity of 4-(4-Ethylpiperazin-1-yl)aniline has been studied in recent years, particularly in the context of its potential as a precursor for drug development. Piperazine derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For example, studies published in 2023 have demonstrated that analogs of this compound can inhibit certain kinases involved in cancer cell proliferation. The ethyl substitution on the piperazine ring has been shown to enhance bioavailability and reduce off-target effects compared to unsubstituted piperazine derivatives.

In addition to its role in pharmaceutical research, 4-(4-Ethylpiperazin-1-yl)aniline has found applications in materials science. Its ability to form coordination complexes with metal ions has led to its use in the synthesis of metallopolymers and hybrid materials with potential applications in catalysis and sensing technologies. Recent research has highlighted its utility as a building block for constructing porous frameworks that exhibit high surface area and selective adsorption properties.

The demand for CAS 115619-01-7 continues to grow due to its versatility across multiple scientific disciplines. Its availability from reliable chemical suppliers ensures that researchers can access this compound for both academic studies and industrial applications. As new synthetic methods and analytical techniques emerge, the understanding of this compound's properties and potential uses is expected to expand further.